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Compound of Interest

Compound Name: 3-Chloro-5-methylaniline

L  Get Quote

Cat. No.: B1314063

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Chloro-5-methylaniline, tailored for researchers, scientists, and professionals
in drug development.

Core Molecular Data

3-Chloro-5-methylaniline is an organic compound with the chemical formula C7H8CIN.[1][2]
[3][4] Its molecular weight is approximately 141.60 g/mol .[2][5] The compound is also known
by other names such as 3-Chloro-5-methylbenzenamine and 3-Chloro-5-methylphenylamine.

[2]

A summary of its key molecular and physical properties is presented in the table below for easy
reference.

Property Value Source

Molecular Formula C7HS8CIN [L112]031[4]

Molecular Weight 141.60 g/mol [2]

CAS Number 29027-20-1 [21[31[4]

Density 1.180+0.06 g/cm3

Flash Point 104.1+21.8°C [6]

Appearance Yellow to red-brown liquid [7]
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Synthesis Protocol

A common method for the synthesis of 3-Chloro-5-methylaniline involves the reduction of 3-
chloro-5-nitrotoluene. A general experimental procedure is outlined below.

General Procedure for the Synthesis of 3-chloro-5-methylaniline from 3-chloro-5-nitrotoluene:

To a solution of 1-chloro-3-methyl-5-nitrobenzene (5.0 g, 29 mmol) in ethanol (75 mL), tin(lI)
chloride dihydrate (32.8 g, 146 mmol) is added.[8] The reaction mixture is then heated to reflux
for 3.0 hours.[8] After the reaction is complete, the solution is concentrated under reduced
pressure. The resulting residue is redissolved in an aqueous sodium hydroxide solution,
filtered, and then extracted with ethyl acetate.[8] The organic layers are combined, washed with
saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced
pressure.[8] The crude product is purified by silica gel column chromatography to yield 3-
chloro-5-methylaniline as a light yellow solid.[3]

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of 3-Chloro-5-
methylaniline.
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Synthesis Workflow of 3-Chloro-5-methylaniline
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Logical Relationship of Compound Identifiers

The diagram below illustrates the relationship between the common name, IUPAC name, and
the molecular formula of the compound, all leading to its key physical property, the molecular

weight.

Relationship of Chemical Identifiers
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Relationship of Chemical Identifiers

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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